Cas no 2919066-41-2 (1-(3-BromobenZo[b]thiophen-2-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 1-(3-BromobenZo[b]thiophen-2-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2919066-41-2
• MF: C₁₃H₁₅BrOS
• MW: 299.226601839066
• CID: 6796612
• PubChem ID: 171366716
• Update Time: 2025-10-28

1-(3-BromobenZo[b]thiophen-2-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2919066-41-2
• 1-(3-BromobenZo[b]thiophen-2-yl)-2,2-dimethylpropan-1-ol

• Inchi： 1S/C13H15BrOS/c1-13(2,3)12(15)11-10(14)8-6-4-5-7-9(8)16-11/h4-7,12,15H,1-3H3
• InChI Key： USQVNBZNGIGUAR-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2SC=1C(C(C)(C)C)O

Computed Properties

• Exact Mass: 298.00270g/mol
• Monoisotopic Mass: 298.00270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(3-BromobenZo[b]thiophen-2-yl)-2,2-dimethylpropan-1-ol

Comprehensive Overview of 1-(3-Bromobenzo[b]thiophen-2-yl)-2,2-dimethylpropan-1-ol (CAS No. 2919066-41-2)

The compound 1-(3-Bromobenzo[b]thiophen-2-yl)-2,2-dimethylpropan-1-ol (CAS No. 2919066-41-2) is a specialized organic molecule with significant potential in pharmaceutical and material science research. Its unique structure, featuring a benzo[b]thiophene core substituted with a bromine atom and a tertiary alcohol group, makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industries are increasingly interested in this compound due to its versatile applications, particularly in drug discovery and advanced material development.

One of the key features of 1-(3-Bromobenzo[b]thiophen-2-yl)-2,2-dimethylpropan-1-ol is its heterocyclic framework, which is prevalent in many biologically active compounds. The presence of the bromine substituent at the 3-position of the benzo[b]thiophene ring enhances its reactivity, enabling further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This property aligns with the growing demand for highly functionalized intermediates in medicinal chemistry, where researchers seek to optimize drug candidates for improved efficacy and reduced side effects.

In recent years, the scientific community has shown heightened interest in sulfur-containing heterocycles, such as benzo[b]thiophenes, due to their remarkable pharmacological profiles. Compounds like 1-(3-Bromobenzo[b]thiophen-2-yl)-2,2-dimethylpropan-1-ol are often explored for their potential in treating diseases like cancer, inflammation, and central nervous system disorders. This trend is reflected in the surge of searches for "benzo[b]thiophene derivatives in drug discovery" and "brominated heterocycles for medicinal chemistry," highlighting the compound's relevance in contemporary research.

Beyond pharmaceuticals, 1-(3-Bromobenzo[b]thiophen-2-yl)-2,2-dimethylpropan-1-ol also finds applications in material science. Its robust structure and ability to undergo further modifications make it a candidate for designing organic electronic materials, such as organic light-emitting diodes (OLEDs) or conductive polymers. With the rise of sustainable technologies, researchers are investigating how such compounds can contribute to green chemistry and energy-efficient materials, topics frequently searched in academic and industrial circles.

The synthesis and characterization of 1-(3-Bromobenzo[b]thiophen-2-yl)-2,2-dimethylpropan-1-ol require advanced techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, critical for its intended applications. As the demand for high-purity chemical intermediates grows, so does the need for reliable analytical protocols, a topic often queried by professionals in the field.

In conclusion, 1-(3-Bromobenzo[b]thiophen-2-yl)-2,2-dimethylpropan-1-ol (CAS No. 2919066-41-2) represents a promising compound with multifaceted applications. Its relevance to drug development, material innovation, and sustainable chemistry positions it as a subject of ongoing research and commercial interest. By addressing current trends and frequently searched topics, this overview underscores the compound's potential to meet the evolving needs of science and industry.